N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
Description
N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a triazole-based acetamide derivative characterized by:
- A 3,5-dimethoxyphenyl group attached to the acetamide nitrogen.
- A prop-2-en-1-yl (allyl) substituent at the 4-position of the 1,2,4-triazole ring.
- A furan-2-yl group at the 5-position of the triazole.
- A sulfanyl linker connecting the triazole and acetamide moieties.
Properties
CAS No. |
578753-21-6 |
|---|---|
Molecular Formula |
C19H20N4O4S |
Molecular Weight |
400.5 g/mol |
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C19H20N4O4S/c1-4-7-23-18(16-6-5-8-27-16)21-22-19(23)28-12-17(24)20-13-9-14(25-2)11-15(10-13)26-3/h4-6,8-11H,1,7,12H2,2-3H3,(H,20,24) |
InChI Key |
JJVJRLHYSISTAL-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=CO3)OC |
Origin of Product |
United States |
Biological Activity
N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound that has garnered attention for its potential biological activities. This article explores its structural characteristics, synthesis pathways, and various biological activities supported by case studies and research findings.
Structural Characteristics
The compound features a unique molecular structure characterized by:
- Molecular Formula : C19H20N4O4S
- Molecular Weight : Approximately 456.5 g/mol
- Functional Groups : The presence of a triazole ring, a furan moiety, and methoxy groups enhances its chemical reactivity and biological efficacy.
Synthesis Pathways
The synthesis of this compound typically involves several steps, including:
- Formation of the Triazole Ring : Utilizing appropriate reagents such as potassium permanganate.
- Incorporation of the Furan Moiety : Achieved through reactions involving furan derivatives.
- Final Coupling Reactions : To yield the target compound with desired purity levels.
Antiviral Properties
Research indicates that compounds containing triazole rings exhibit significant antiviral activities. For instance, derivatives of triazoles have been shown to inhibit various viral infections. A study highlighted that similar compounds could prevent the replication of herpes simplex virus (HSV) in Vero cells with notable efficacy at concentrations around 50 μM while maintaining low cytotoxicity .
Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. In vitro studies demonstrated effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria. For example, modifications to the triazole structure have been linked to enhanced antimicrobial activity against Gram-positive and Gram-negative bacteria .
The biological activity of N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide may involve:
- Enzyme Inhibition : The compound may interact with specific enzymes or receptors, modulating their activity through competitive or non-competitive inhibition.
- Signal Transduction Modulation : Potentially affecting pathways involved in cell signaling and metabolic regulation.
Study 1: Antiviral Efficacy
A recent investigation into the antiviral properties of triazole derivatives found that certain modifications significantly enhanced their effectiveness against HSV. The study reported a derivative exhibiting up to 91% inhibition of HSV replication at a concentration of 50 μM, demonstrating the potential for therapeutic applications in antiviral drug development .
Study 2: Antimicrobial Activity Assessment
Another study assessed the antimicrobial activity of similar compounds against various pathogens. The results indicated that specific structural modifications could lead to increased potency against resistant strains of bacteria, highlighting the importance of structure–activity relationships in drug design .
Comparative Analysis with Similar Compounds
| Compound Name | Molecular Formula | Notable Features | Biological Activity |
|---|---|---|---|
| Compound A | C21H20N4O4S2 | Contains thiophene group | Antiviral, Antimicrobial |
| Compound B | C20H21N5O3S | Features pyridine group | Antiviral |
| N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide | C19H20N4O4S | Triazole and furan moieties | Antiviral, Antimicrobial |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Modifications and Substituent Effects
The following table highlights key structural differences between the target compound and its analogs:
Key Observations:
- Phenyl Ring Modifications : The 3,5-dimethoxy substitution (target compound) may enhance solubility compared to 3,5-dimethyl or 3,5-dichloro analogs, which could influence bioavailability.
- Triazole-5 Position : The furan-2-yl group is conserved in multiple analogs, suggesting its role in bioactivity, such as π-π stacking or hydrogen bonding .
Anti-Exudative Activity
- The 3,5-dimethoxy group may enhance anti-inflammatory effects by modulating electron-donating properties, as seen in related acetamides .
Antiproliferative Activity
Physicochemical Properties
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
